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Compound of Interest

Compound Name: GSK2188931B

Cat. No.: B1191767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK2188931B is a potent inhibitor of soluble epoxide hydrolase (sEH), a key enzyme in the

arachidonic acid cascade. Inhibition of sEH prevents the degradation of epoxyeicosatrienoic

acids (EETs), which possess anti-inflammatory, vasodilatory, and analgesic properties.[1][2][3]

These application notes provide detailed protocols for cell-based assays to determine the

efficacy of GSK2188931B by measuring its ability to inhibit sEH activity and modulate

downstream cellular responses.

Signaling Pathway of Soluble Epoxide Hydrolase
(sEH)
Soluble epoxide hydrolase metabolizes EETs, which are produced from arachidonic acid by

cytochrome P450 (CYP) epoxygenases, into their less active dihydroxyeicosatrienoic acid

(DHET) counterparts. By inhibiting sEH, GSK2188931B increases the bioavailability of EETs,

which can then exert their beneficial effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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